
Technical Support Center: 3,5-Di-tert-butyl-4-
hydroxybenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3,5-Di-tert-butyl-4-

hydroxybenzaldehyde

Cat. No.: B156050 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of 3,5-Di-tert-butyl-4-
hydroxybenzaldehyde (CAS: 1620-98-0).

Frequently Asked Questions (FAQs)
Q1: What is the general stability of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde?

A1: 3,5-Di-tert-butyl-4-hydroxybenzaldehyde is a sterically hindered phenolic aldehyde that

is generally stable under normal temperatures and pressures.[1][2] However, it is sensitive to

air and strong oxidizing agents.[1] Its stability is attributed to the bulky tert-butyl groups that

sterically hinder the phenolic hydroxyl group, offering protection against rapid oxidation.

Q2: What are the recommended storage conditions for this compound?

A2: To ensure maximum stability, 3,5-Di-tert-butyl-4-hydroxybenzaldehyde should be stored

in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3] It is also

recommended to store it under an inert atmosphere (e.g., argon or nitrogen) to minimize

oxidation due to its air-sensitive nature.[1] The compound should be kept away from

incompatible substances such as strong oxidizing agents.[1][3] One supplier suggests a shelf

life of one year when stored properly.[4]

Q3: What are the known degradation pathways and products?
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A3: The primary degradation pathway for 3,5-Di-tert-butyl-4-hydroxybenzaldehyde is

oxidation.[5][6] As a hindered phenol, it can react with oxygen, especially when exposed to

heat or light, to form phenoxy radicals. These can then undergo further reactions. Thermal

decomposition can lead to the release of irritating and toxic fumes and gases, including carbon

monoxide and carbon dioxide.[1] Studies on the closely related compound butylated

hydroxytoluene (BHT) show that degradation can lead to the formation of various oxidation

products, including quinones and other oxidized species.[5][7][8]

Q4: Is this compound soluble in common laboratory solvents?

A4: 3,5-Di-tert-butyl-4-hydroxybenzaldehyde is soluble in hot methanol.[1] It is sparingly

soluble in water.

Troubleshooting Guides
This section addresses specific issues that users might encounter during their experiments.

Issue 1: Discoloration of the solid compound (yellowing or browning).

Possible Cause: Exposure to air and/or light has initiated oxidation. The formation of colored

quinone-type structures is a common degradation pathway for phenolic compounds.

Solution:

Always handle the compound under an inert atmosphere (e.g., in a glove box or using a

Schlenk line) to minimize contact with oxygen.

Store the compound in an amber vial or a container wrapped in aluminum foil to protect it

from light.

For long-term storage, flush the container with an inert gas before sealing.

Issue 2: Inconsistent results in reactions or assays.

Possible Cause 1: Partial degradation of the compound. The presence of impurities or

degradation products can interfere with reactions or assays, leading to lower yields or

variable results.
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Solution 1:

Before use, check the purity of the compound using a suitable analytical method like

HPLC (see Experimental Protocols section).

If degradation is suspected, it is advisable to use a fresh batch of the compound.

Possible Cause 2: Reaction with incompatible substances. Contamination with oxidizing

agents can lead to rapid degradation.

Solution 2:

Ensure all glassware is clean and free of any residual oxidizing agents.

Use high-purity solvents and reagents in your experiments.

Issue 3: Difficulty in dissolving the compound.

Possible Cause: The compound has limited solubility in certain solvents at room

temperature.

Solution:

As indicated, the compound is soluble in hot methanol.[1] Gentle warming may be

required to achieve dissolution in other appropriate organic solvents.

Always perform a small-scale solubility test before preparing a large-volume solution.

Data Presentation
Table 1: Physical and Chemical Properties of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde
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Property Value Reference

CAS Number 1620-98-0 [9]

Molecular Formula C₁₅H₂₂O₂ [9]

Molecular Weight 234.33 g/mol [9]

Appearance
White to light yellow or beige

crystalline powder
[1]

Solubility
Soluble in hot methanol,

sparingly soluble in water.
[1]

Stability

Stable under normal

temperatures and pressures;

air sensitive.

[1][2]

Incompatibilities Strong oxidizing agents. [1][3]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, irritating and toxic

fumes.

[1]

Experimental Protocols
Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method can be used to assess the purity of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde
and detect the presence of degradation products.

Instrumentation: A standard HPLC system with a UV detector.

Column: A reverse-phase C18 column (e.g., Newcrom R1).[10][11]

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with a small amount of phosphoric

acid.[10][11] For Mass Spectrometry (MS) compatible methods, formic acid can be used

instead of phosphoric acid.[10][11]

Detection: UV detection at an appropriate wavelength (a UV scan of the pure compound is

recommended to determine the optimal wavelength).
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Procedure:

Prepare a standard solution of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde of known

concentration in a suitable solvent (e.g., methanol or acetonitrile).

Prepare the sample solution to be analyzed at a similar concentration.

Inject the standard and sample solutions into the HPLC system.

Monitor the chromatogram for the main peak corresponding to the compound and any

additional peaks that may indicate impurities or degradation products.

The purity can be estimated by comparing the peak area of the main component to the

total area of all peaks.

Mandatory Visualization
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Storage and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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